Cas no 2305267-44-9 (N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide)

N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide is a specialized organic compound featuring a piperidine core functionalized with a cyanomethyl carboxamide group and an isopropyl substituent. This structure confers versatility in synthetic applications, particularly in medicinal chemistry and pharmaceutical research, where it may serve as a key intermediate or building block. The presence of the cyano group enhances reactivity, enabling further derivatization, while the isopropyl moiety may influence steric and electronic properties. Its well-defined molecular architecture ensures consistency in reactions, making it a reliable choice for targeted synthesis. The compound is typically handled under controlled conditions due to its reactive functional groups.

N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide structure

2305267-44-9 structure

Product Name:N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide

CAS No:2305267-44-9

MF:C₁₁H₁₉N₃O

MW:209.288062334061

CID:5842553

PubChem ID:137923968

Update Time:2025-06-15

N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide
- Z1270000105
- 2305267-44-9
- EN300-26683161
- N-(Cyanomethyl)-1-propan-2-ylpiperidine-4-carboxamide
- Inchi： 1S/C11H19N3O/c1-9(2)14-7-3-10(4-8-14)11(15)13-6-5-12/h9-10H,3-4,6-8H2,1-2H3,(H,13,15)
- InChI Key： LEWUELZGDMVCIW-UHFFFAOYSA-N
- SMILES： O=C(C1CCN(C(C)C)CC1)NCC#N

Computed Properties

Exact Mass: 209.152812238g/mol
Monoisotopic Mass: 209.152812238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 56.1Å²

N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26683161-0.05g	N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide	2305267-44-9	95.0%	0.05g	$212.0	2025-03-20

N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide Related Literature

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Additional information on N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide

Exploring N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide (CAS No. 2305267-44-9): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide (CAS No. 2305267-44-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperidine backbone and cyanomethyl functional group, represents a versatile intermediate in drug discovery and material science. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and utility in addressing modern challenges such as targeted drug delivery and bioactive molecule design.

The molecular structure of N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide combines a piperidine ring with a carboxamide moiety, offering a balance of lipophilicity and hydrogen-bonding capacity. This makes it a promising candidate for modulating enzyme interactions or receptor binding, topics frequently searched in academic and industrial databases. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as machine learning models prioritize scaffolds with favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.

One of the most searched questions surrounding this compound revolves around its synthetic routes. Optimized methods often involve amide coupling reactions or reductive amination techniques, which are critical for achieving high yields and purity. Additionally, the cyanomethyl group introduces opportunities for further derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening platforms. These aspects align with current interests in green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional protocols.

Beyond its chemical properties, N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide has been explored in contexts such as neurological research and metabolic studies. Its structural similarity to known bioactive molecules has led to hypotheses about its potential role in modulating neurotransmitter systems or cellular signaling pathways. Such applications resonate with trending topics like precision medicine and personalized therapeutics, where tailored molecular designs are paramount.

From an industrial perspective, the demand for specialty chemicals like this compound is rising, driven by advancements in pharmaceutical formulations and agrochemical innovations. Regulatory compliance and scalable production remain key discussion points, reflecting broader concerns about supply chain resilience and quality control. As such, detailed analytical characterization—including NMR spectroscopy and mass spectrometry—is essential to ensure reproducibility and safety.

In conclusion, N-(cyanomethyl)-1-(propan-2-yl)piperidine-4-carboxamide (CAS No. 2305267-44-9) exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications, coupled with growing interest in molecular optimization and synthetic efficiency, position it as a compound of enduring relevance. For researchers navigating the complexities of drug development or material science, this molecule offers both challenges and opportunities worth exploring.